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Compound of Interest

Compound Name: TDI-11861

Cat. No.: B10856158

For Researchers, Scientists, and Drug Development Professionals: This document provides
immediate safety, operational, and disposal information for the laboratory use of TDI-11861.
Given the absence of a specific Safety Data Sheet (SDS) for TDI-11861, these guidelines are
based on general laboratory safety protocols for non-hazardous chemical compounds.

Disclaimer: The following procedures are intended as a general guide. All laboratory personnel
must consult their institution's Environmental Health and Safety (EHS) department for specific
protocols and comply with all local, state, and federal regulations regarding chemical waste
disposal.

Core Chemical Information

TDI-11861 is a potent and selective inhibitor of soluble adenylyl cyclase (sAC). Itis a cell-
permeable compound suitable for both in vitro and in vivo studies. While not classified as
cytotoxic, standard laboratory precautions should be observed when handling this compound.

Property Value Source
Molecular Formula C22H25CIF2N603 [1]
Molecular Weight 494.92 g/mol [1]
Solubility Soluble in DMSO and ethanol [2]
Storage Store at -20°C [2]
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Immediate Safety and Handling

Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and
nitrile gloves.

o If there is a risk of splashing, use a face shield.

Handling:

» Handle TDI-11861 in a well-ventilated area, preferably within a chemical fume hood.
» Avoid inhalation of dust or aerosols.

e Prevent contact with skin and eyes. In case of accidental contact, rinse the affected area
thoroughly with water for at least 15 minutes and seek medical attention.

o As TDI-11861 is often dissolved in Dimethyl Sulfoxide (DMSO), be aware that DMSO can
facilitate the absorption of other chemicals through the skin. Exercise extreme caution when
handling solutions of TDI-11861 in DMSO.

Experimental Workflow and Disposal Plan

The following diagram outlines a typical experimental workflow with TDI-11861 and the
corresponding disposal procedures at each stage.
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Caption: Experimental workflow and waste stream for TDI-11861.

Step-by-Step Disposal Procedures
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1. Segregation of Waste: It is critical to segregate waste streams to ensure proper disposal. Do
not mix hazardous and non-hazardous waste.

. Solid Waste Disposal:

Contaminated Labware: Items such as weigh boats, pipette tips, and microfuge tubes
contaminated with TDI-11861 should be collected in a designated, labeled container for solid
chemical waste.

Personal Protective Equipment (PPE): Contaminated gloves, lab coats, and other PPE
should be disposed of as solid chemical waste.

. Liquid Waste Disposal:

Unused Solutions: Unused stock solutions or diluted solutions of TDI-11861, particularly
those in organic solvents like DMSO, should be collected in a clearly labeled, sealed
container for liquid organic waste.

Aqueous Solutions: While some non-hazardous aqueous solutions may be suitable for drain
disposal, this requires approval from your institution's EHS. Given the lack of specific data for
TDI-11861, it is prudent to collect all aqueous waste containing the compound for EHS
pickup.

Do not dispose of solutions containing TDI-11861 down the drain without explicit approval
from your EHS department.

. Sharps Disposal:

Needles, syringes, or any other sharps contaminated with TDI-11861 must be disposed of in
a designated sharps container.

. Empty Container Disposal:

Once the original container of TDI-11861 is empty, it should be triple-rinsed with a suitable
solvent (e.g., ethanol or water).

The rinsate must be collected and disposed of as liquid chemical waste.
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 After rinsing, deface or remove the label and dispose of the empty container according to
your institution's guidelines for non-hazardous lab glass or plastic.

Logical Relationship for Disposal Decision-Making

The following diagram illustrates the decision-making process for the disposal of TDI-11861

waste.
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Caption: Decision tree for the proper disposal of TDI-11861 waste.

By adhering to these general guidelines and consulting with your local EHS department, you
can ensure the safe and compliant disposal of TDI-11861 and associated waste materials,

fostering a secure and responsible laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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